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Compound of Interest

Compound Name: Glycyl tyrosine

Cat. No.: B1441352 Get Quote

An In-depth Technical Guide to Glycyl-L-tyrosine

This technical guide provides a comprehensive overview of Glycyl-L-tyrosine, a dipeptide of

significant interest to researchers, scientists, and professionals in drug development. It covers

the fundamental chemical properties, biological applications, and detailed experimental

methodologies related to this compound.

Core Chemical and Physical Properties
Glycyl-L-tyrosine is a dipeptide composed of glycine and L-tyrosine. It exists in both anhydrous

and dihydrate forms, each with distinct properties. The dihydrate form is often utilized in

applications requiring high solubility.
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Property
Anhydrous Glycyl-L-
tyrosine

Glycyl-L-tyrosine
Dihydrate

CAS Number 658-79-7[1][2][3][4][5][6][7] 39630-46-1[8][9][10][11]

Molecular Formula C₁₁H₁₄N₂O₄[1][3][4][6][7] C₁₁H₁₄N₂O₄ · 2H₂O[8]

Molecular Weight
238.24 g/mol [1][2][3][4][5][6]

[7][12]
274.27 g/mol [8][9][11]

Appearance White to off-white solid[3] White to off-white solid

Melting Point
278–285 °C (with

decomposition)[3]
Not available

Solubility Poorly soluble in water
Highly soluble in water[9][13]

[14][15]

Storage Conditions
Store sealed and dry, below –

20 °C[3]

Store sealed and dry, below –

20 °C

Biological Significance and Key Applications
The primary advantage of Glycyl-L-tyrosine over free L-tyrosine is its significantly higher

aqueous solubility, which addresses a major formulation challenge in various biomedical

applications.[2][9][15]

Parenteral Nutrition
L-tyrosine is an essential amino acid, particularly for neonates and patients with metabolic

stress, but its low solubility has historically limited its inclusion in parenteral nutrition solutions.

[9] Glycyl-L-tyrosine serves as a highly soluble and bioavailable source of tyrosine for

intravenous feeding.[5][8] Once administered, it is rapidly hydrolyzed by peptidases in the body

to release free glycine and L-tyrosine, which then become available for protein synthesis and

other metabolic processes.[5][8][16] Clinical studies in neonates and animal models have

demonstrated that parenteral administration of Glycyl-L-tyrosine effectively maintains tyrosine

levels, supports growth, and promotes nitrogen balance.[5][9][17]

Cell Culture Media Supplementation
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In the manufacturing of biologics using cell cultures (e.g., Chinese Hamster Ovary (CHO) cells),

L-tyrosine is a critical nutrient for cell growth and protein production.[3][15] The poor solubility

of L-tyrosine at neutral pH necessitates the use of separate, high-pH feed streams, which

complicates the manufacturing process and introduces risks of pH fluctuations and

precipitation.[13][15] Glycyl-L-tyrosine, particularly the dihydrate form, offers a highly soluble

alternative that can be incorporated directly into pH-neutral concentrated feed media.[13][14]

[15] This simplifies the feeding strategy to a single-line process, reducing operational costs and

improving process robustness and consistency.[13][14]

Experimental Protocols
Chemical Synthesis of Glycyl-L-tyrosine (Acyl Chloride
Method)
This protocol describes a common method for the chemical synthesis of Glycyl-L-tyrosine.[6][7]

[10][12]

Step 1: Preparation of Glycyl Chloride Hydrochloride

Combine glycine (1.0 kg) and thionyl chloride (3.0 kg) in a suitable reaction vessel.

Heat the mixture to a gentle reflux and maintain for 6-8 hours.

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure.

The resulting solid is triturated with isopropyl ether and then centrifuged to yield glycyl

chloride hydrochloride.

Step 2: Synthesis of Glycyl-L-tyrosine

Dissolve L-tyrosine (1.0 kg) in water (8.0 kg).

Slowly add an alkaline solution, such as potassium carbonate (3.8 kg), while cooling the

mixture to approximately -5°C.

Add the glycyl chloride hydrochloride (1.1 kg) in portions, ensuring the temperature is

maintained below 10°C.
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Once the addition is complete, allow the reaction to proceed at 0-5°C for 3-5 hours. Monitor

the reaction for the disappearance of L-tyrosine.

Adjust the pH of the solution to 4.3-5.0 using dilute hydrochloric acid (3N).

The resulting precipitate, crude Glycyl-L-tyrosine, is collected by filtration.

Step 3: Purification

The crude product can be further purified by recrystallization from water to achieve the

desired purity for pharmaceutical or cell culture applications.

Enzymatic Hydrolysis by Carboxypeptidase A
The enzymatic cleavage of Glycyl-L-tyrosine is a key aspect of its biological activity.

Carboxypeptidase A (CPA), a zinc-containing protease, can hydrolyze the peptide bond. The

reactivity of CPA towards Glycyl-L-tyrosine is notably pH-dependent.[18][19]

At low pH: The di-ionic form of the dipeptide is prevalent and undergoes hydrolysis via a

nucleophilic mechanism, forming an acyl-enzyme intermediate.[18][19]

At high pH: The mono-ionic form of the dipeptide dominates. In this state, it acts as an

inhibitor by chelating the active-site zinc ion, which blocks the catalytic activity of the

enzyme.[18][19]

Methodology for an Enzymatic Assay:

Prepare a stock solution of Glycyl-L-tyrosine in a suitable buffer (e.g., Tris-HCl).

Prepare a working solution of Carboxypeptidase A in the same buffer.

In a reaction vessel, combine the buffer and the Glycyl-L-tyrosine solution and pre-incubate

at the desired temperature (e.g., 37°C).

Initiate the reaction by adding the Carboxypeptidase A solution.

Monitor the reaction over time by taking aliquots at various intervals.
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The rate of hydrolysis can be quantified by measuring the appearance of the product (L-

tyrosine or glycine) using methods such as High-Performance Liquid Chromatography

(HPLC).

Visualizations of Workflows and Pathways
The following diagrams illustrate key processes involving Glycyl-L-tyrosine.

Step 1: Intermediate Synthesis

Step 2: Dipeptide Formation Step 3: Purification
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Chemical Synthesis Workflow for Glycyl-L-tyrosine.
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Metabolic Pathway of Glycyl-L-tyrosine in Parenteral Nutrition.
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Workflow Advantage of Glycyl-L-tyrosine in Cell Culture.
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Enzymatic Hydrolysis of Glycyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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